N-(2-benzamidoethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide

• IUPAC Name: N-(2-benzamidoethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide
• InChI: InChI=1S/C20H18F6N2O4/c21-19(22,23)11-31-14-6-7-16(32-12-20(24,25)26)15(10-14)18(30)28-9-8-27-17(29)13-4-2-1-3-5-13/h1-7,10H,8-9,11-12H2,(H,27,29)(H,28,30)
• InChI Key: KBBKKIIBXASIFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCCNC(=O)C2=C(C=CC(=C2)OCC(F)(F)F)OCC(F)(F)F
• Molecular Formula: C20H18F6N2O4
• Molecular Weight: 464.4 g/mol

Description

N-(2-benzamidoethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide, commonly known as BTF, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. BTF is a small molecule that has the potential to regulate protein-protein interactions, making it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Antiarrhythmic Activity

Benzamides, including variants with 2,2,2-trifluoroethoxy ring substituents, have been synthesized and evaluated for antiarrhythmic activity in mice. The most potent compounds within this group are derived from 2,5-bis(2,2,2-trifluoroethoxy)benzamide. Their antiarrhythmic activity is influenced by the basicity of the amine nitrogen and the nature of the link between the heterocycle and amide nitrogen, highlighting the potential medicinal chemistry applications of these compounds (E. H. Banitt et al., 1977; E. H. Banitt et al., 1975).

Applications in Polymer Science

Research into organo-soluble new polyamides synthesized from semifluorinated aromatic diamines, including compounds related to N-(2-benzamidoethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide, has led to the development of materials with high thermal stability and good mechanical properties. These polymers exhibit high glass-transition temperatures and are amorphous, suggesting their utility in high-performance applications (Debaditya Bera et al., 2012).

Supramolecular Chemistry

The compound has also found application in the field of supramolecular chemistry, where it contributes to the formation of highly rigid fibers and thixotropic gels, demonstrating the compound's potential in creating novel material structures and gelators (J. Loiseau et al., 2002).

Fluorination Chemistry

In fluorination chemistry, related compounds serve as precursors or reagents for the introduction of fluoro groups into organic molecules, indicating the role of such compounds in the development of fluorous chemistry techniques and the synthesis of fluorinated organic compounds (Tsukasa Furuya et al., 2009).